Cas no 1492232-70-8 (1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-)
1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-
- 5-(3-Bromo-2-methylpropyl)-1-methyl-1h-1,2,4-triazole
-
- Inchi: 1S/C7H12BrN3/c1-6(4-8)3-7-9-5-10-11(7)2/h5-6H,3-4H2,1-2H3
- InChI Key: KQAAVAJWIMXOSD-UHFFFAOYSA-N
- SMILES: N1(C)C(CC(C)CBr)=NC=N1
1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01044743-1g |
5-(3-Bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95% | 1g |
¥5971.0 | 2023-04-10 | |
| Enamine | EN300-676742-0.05g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 0.05g |
$1008.0 | 2025-03-12 | |
| Enamine | EN300-676742-0.1g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 0.1g |
$1056.0 | 2025-03-12 | |
| Enamine | EN300-676742-0.25g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 0.25g |
$1104.0 | 2025-03-12 | |
| Enamine | EN300-676742-0.5g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 0.5g |
$1152.0 | 2025-03-12 | |
| Enamine | EN300-676742-1.0g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 1.0g |
$1200.0 | 2025-03-12 | |
| Enamine | EN300-676742-2.5g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 2.5g |
$2351.0 | 2025-03-12 | |
| Enamine | EN300-676742-5.0g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 5.0g |
$3479.0 | 2025-03-12 | |
| Enamine | EN300-676742-10.0g |
5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole |
1492232-70-8 | 95.0% | 10.0g |
$5159.0 | 2025-03-12 |
1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-
Recent Advances in the Study of 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- (CAS: 1492232-70-8)
The compound 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- (CAS: 1492232-70-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 1H-1,2,4-Triazole derivatives as versatile scaffolds in medicinal chemistry. The specific substitution pattern in 5-(3-bromo-2-methylpropyl)-1-methyl-1H-1,2,4-triazole confers distinct chemical properties that make it a promising candidate for further investigation. Researchers have employed advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions, to optimize the synthesis of this compound, achieving higher yields and purity.
In vitro and in vivo studies have demonstrated the compound's potential as an inhibitor of key enzymatic targets involved in inflammatory and oncogenic pathways. Notably, its interaction with bromodomain-containing proteins (BRDs) has been a focal point, given the critical role of BRDs in epigenetic regulation and disease progression. Preliminary data suggest that 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- exhibits selective binding affinity, making it a viable lead compound for the development of novel therapeutics.
Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early-stage clinical trials are anticipated to evaluate its safety and efficacy in relevant disease models. The integration of computational modeling and high-throughput screening techniques has accelerated the identification of optimized derivatives with enhanced bioactivity and reduced off-target effects.
In conclusion, 1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl- represents a promising avenue for drug discovery, with its unique chemical structure and biological activity offering multiple opportunities for therapeutic intervention. Continued research efforts are expected to elucidate its full potential and pave the way for its application in treating complex diseases.
1492232-70-8 (1H-1,2,4-Triazole, 5-(3-bromo-2-methylpropyl)-1-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)